Cas no 172537-71-2 (N-Cyclopropylaniline hydrochloride)

• Product Name: N-Cyclopropylaniline hydrochloride
• CAS No: 172537-71-2
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD11865246
• CID: 5162072
• PubChem ID: 44717153
• Update Time: 2026-03-04

N-Cyclopropylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropylaniline hydrochloride

• MDL： MFCD11865246
• Inchi： 1S/C9H11N.ClH/c1-2-4-8(5-3-1)10-9-6-7-9;/h1-5,9-10H,6-7H2;1H
• InChI Key： SMEWATLYUJNDOM-UHFFFAOYSA-N
• SMILES： N(C1CC1)C1C=CC=CC=1.Cl

Additional information on N-Cyclopropylaniline hydrochloride

Recent Advances in the Study of N-Cyclopropylaniline Hydrochloride (CAS: 172537-71-2)

N-Cyclopropylaniline hydrochloride (CAS: 172537-71-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-Cyclopropylaniline hydrochloride, emphasizing its role in the development of new pharmacophores. The researchers utilized a multi-step synthesis approach, starting from cyclopropanamine, to achieve high yields and purity. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In another significant development, a team of researchers from the University of Cambridge reported the use of N-Cyclopropylaniline hydrochloride as a precursor in the synthesis of potential anticancer agents. The study demonstrated that derivatives of this compound exhibited promising cytotoxic activity against several cancer cell lines, including breast and lung cancer. The findings suggest that N-Cyclopropylaniline hydrochloride could serve as a valuable scaffold for the design of new anticancer drugs.

Further research has also explored the compound's potential in neuropharmacology. A study published in Neuropharmacology investigated the effects of N-Cyclopropylaniline hydrochloride derivatives on neurotransmitter systems. The results indicated that certain derivatives could modulate dopamine and serotonin receptors, highlighting their potential as novel therapeutics for neurological disorders such as depression and Parkinson's disease.

In addition to its pharmacological applications, N-Cyclopropylaniline hydrochloride has also been studied for its chemical properties. A recent paper in the Journal of Organic Chemistry detailed the compound's reactivity in various organic transformations, including its use in palladium-catalyzed cross-coupling reactions. These findings expand the toolkit available to synthetic chemists for the construction of complex molecular architectures.

Despite these advancements, challenges remain in the large-scale production and application of N-Cyclopropylaniline hydrochloride. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in industrial and pharmaceutical settings. Future research directions may include the development of greener synthetic routes and the exploration of new biological targets for this versatile compound.

In conclusion, N-Cyclopropylaniline hydrochloride (CAS: 172537-71-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from anticancer drug development to neuropharmacology, underscore its importance as a building block in modern drug discovery. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic interventions.